2-[(2,6-dichlorobenzyl)sulfanyl]-N-(1-isopropyl-2-methylpropyl)acetamide

• Molecular Formula: C16H23Cl2NOS
• Molecular Weight: 348.3 g/mol
• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]-N-(2,4-dimethylpentan-3-yl)acetamide
• InChI: InChI=1S/C16H23Cl2NOS/c1-10(2)16(11(3)4)19-15(20)9-21-8-12-13(17)6-5-7-14(12)18/h5-7,10-11,16H,8-9H2,1-4H3,(H,19,20)
• InChI Key: OKGHBWZMMCYAHY-UHFFFAOYSA-N
• SMILES: CC(C)C(C(C)C)NC(=O)CSCC1=C(C=CC=C1Cl)Cl

Description

2-[(2,6-dichlorobenzyl)sulfanyl]-N-(1-isopropyl-2-methylpropyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly referred to as DIBS, and its chemical structure consists of a benzyl sulfide group, an isopropyl-methyl group, and an acetamide group.

Mechanism of Action

The mechanism of action of 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(1-isopropyl-2-methylpropyl)acetamide is not fully understood. However, it is believed to work by disrupting the cell membrane of microorganisms, leading to their death. It may also inhibit the synthesis of essential cellular components, leading to the inhibition of growth and reproduction of microorganisms.
Biochemical and Physiological Effects:
2-[(2,6-dichlorobenzyl)sulfanyl]-N-(1-isopropyl-2-methylpropyl)acetamide has been shown to have low toxicity in animal studies. It has been found to have no adverse effects on liver and kidney function. However, further studies are needed to determine its long-term effects on the body.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(1-isopropyl-2-methylpropyl)acetamide in lab experiments include its broad-spectrum antimicrobial properties, its low toxicity, and its ease of synthesis. However, its limitations include its limited solubility in water and its potential for developing resistance in microorganisms.

Future Directions

Future research on 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(1-isopropyl-2-methylpropyl)acetamide could focus on its potential as a therapeutic agent for treating bacterial and fungal infections. It could also be studied for its potential as a food preservative. Further studies are needed to determine its long-term effects on the body and its potential for developing resistance in microorganisms. Additionally, research could focus on optimizing the synthesis method to produce higher yields of the compound.
In conclusion, 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(1-isopropyl-2-methylpropyl)acetamide has shown promising results as a broad-spectrum antimicrobial agent. Its potential therapeutic applications and low toxicity make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action, long-term effects on the body, and potential for developing resistance in microorganisms.

Synthesis Methods

The synthesis of 2-[(2,6-dichlorobenzyl)sulfanyl]-N-(1-isopropyl-2-methylpropyl)acetamide involves the reaction of 2,6-dichlorobenzyl chloride with sodium sulfide to form 2,6-dichlorobenzenethiol. The resulting product is then reacted with N-isopropyl-N-methylprop-2-yn-1-amine to form the final product. The synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

2-[(2,6-dichlorobenzyl)sulfanyl]-N-(1-isopropyl-2-methylpropyl)acetamide has been extensively researched for its potential therapeutic applications. It has been found to have antimicrobial properties and has been tested against various bacterial strains. It has also been studied for its antifungal properties and has shown promising results in inhibiting the growth of fungi.